Cas no 668971-56-0 (5-(3-methoxyphenyl)-1,2-oxazole-3-carboxylic Acid)

5-(3-methoxyphenyl)-1,2-oxazole-3-carboxylic Acid structure
668971-56-0 structure
Product Name:5-(3-methoxyphenyl)-1,2-oxazole-3-carboxylic Acid
CAS No:668971-56-0
MF:C11H9NO4
MW:219.193463087082
MDL:MFCD05238071
CID:964858
PubChem ID:1090979
Update Time:2025-04-19

5-(3-methoxyphenyl)-1,2-oxazole-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

    • 5-(3-Methoxyphenyl)isoxazole-3-carboxylic acid
    • 5-(3-methoxyphenyl)-1,2-oxazole-3-carboxylic acid
    • 5-(3-methoxyphenyl)-3-Isoxazolecarboxylic acid
    • 5-(3-Methoxy-phenyl)-isoxazole-3-carboxylic acid
    • F1967-0231
    • DTXSID20360219
    • CS-0082123
    • 668971-56-0
    • EN300-187110
    • AB21683
    • D74434
    • A914097
    • 5-(3-methoxy-phenyl)-isoxazole-3-carboxylic acid, AldrichCPR
    • SMR000124563
    • BRD-K45055456-001-07-0
    • MLS000124045
    • MFCD05238071
    • CHEMBL1468703
    • SCHEMBL1179647
    • HMS2477F23
    • MQNOGHHJKQIZKN-UHFFFAOYSA-N
    • 5-(3-methoxyphenyl)isoxazole-3-carboxylicacid
    • Z1375682915
    • FS-6295
    • AKOS000302797
    • STK341696
    • 3-ISOXAZOLECARBOXYLIC ACID, 5-(3-METHOXYPHENYL)-
    • ALBB-009773
    • 5-(3-methoxyphenyl)-1,2-oxazole-3-carboxylic Acid
    • MDL： MFCD05238071
    • Inchi： 1S/C11H9NO4/c1-15-8-4-2-3-7(5-8)10-6-9(11(13)14)12-16-10/h2-6H,1H3,(H,13,14)
    • InChI Key： MQNOGHHJKQIZKN-UHFFFAOYSA-N
    • SMILES： O1C(=CC(C(=O)O)=N1)C1C=CC=C(C=1)OC

Computed Properties

  • Exact Mass: 219.05300
  • Monoisotopic Mass: 219.053158g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 258
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 72.6Ų

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Boiling Point: 452.0±35.0 °C at 760 mmHg
  • Flash Point: 227.2±25.9 °C
  • PSA: 72.56000
  • LogP: 2.04840
  • Vapor Pressure: 0.0±1.2 mmHg at 25°C

5-(3-methoxyphenyl)-1,2-oxazole-3-carboxylic Acid Security Information

5-(3-methoxyphenyl)-1,2-oxazole-3-carboxylic Acid Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-(3-methoxyphenyl)-1,2-oxazole-3-carboxylic Acid Pricemore >>

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